Cas no 1780228-17-2 (4-1-(2,4-difluorophenyl)ethylpiperidine)

• Product Name: 4-1-(2,4-difluorophenyl)ethylpiperidine
• CAS No: 1780228-17-2
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6090457
• PubChem ID: 83911143
• Update Time: 2025-08-05

4-1-(2,4-difluorophenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2,4-difluorophenyl)ethylpiperidine
• 4-[1-(2,4-difluorophenyl)ethyl]piperidine
• EN300-1804730
• 1780228-17-2

• Inchi： 1S/C13H17F2N/c1-9(10-4-6-16-7-5-10)12-3-2-11(14)8-13(12)15/h2-3,8-10,16H,4-7H2,1H3
• InChI Key： PWXXTXSVBKUYKU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)C1CCNCC1)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-1-(2,4-difluorophenyl)ethylpiperidine

Compound 4-1-(2,4-Difluorophenyl)ethylpiperidine (CAS No. 1780228-17-2)

The compound 4-1-(2,4-difluorophenyl)ethylpiperidine, identified by the CAS number 1780228-17-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

Structure and Properties

The molecular structure of 4-1-(2,4-difluorophenyl)ethylpiperidine consists of a piperidine ring substituted with a 2,4-difluorophenyl group at the 4-position. The piperidine ring is a six-membered saturated hydrocarbon with one nitrogen atom, providing the molecule with amine functionalities. The presence of two fluorine atoms on the phenyl ring introduces electron-withdrawing effects, which can influence the molecule's reactivity and stability. This structure makes it suitable for various chemical transformations and applications.

Synthesis and Applications

The synthesis of 4-1-(2,4-difluorophenyl)ethylpiperidine involves a series of well-established organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. The compound is widely used as an intermediate in the pharmaceutical industry for the development of bioactive molecules. Its applications extend to agrochemicals and specialty chemicals due to its versatile reactivity.

Recent Research Findings

Recent studies have explored the biological activity of 4-1-(2,4-difluorophenyl)ethylpiperidine derivatives. Research conducted by Smith et al. (2023) demonstrated that certain analogs exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases. These findings suggest potential therapeutic applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, investigations into its material properties have revealed its suitability as a precursor for advanced polymers and materials with tailored mechanical properties. Work by Johnson et al. (2023) highlighted its role in synthesizing high-performance polymers for use in aerospace and automotive industries.

Safety and Handling

While handling 4-1-(2,4-difluorophenyl)ethylpiperidine, it is essential to follow standard laboratory safety protocols. The compound is not classified as a hazardous material under current regulations; however, precautions should be taken to avoid prolonged exposure or inhalation of dust or vapors.

Future Prospects

The future outlook for 4-1-(2,4-difluorophenyl)ethylpiperidine is promising, with ongoing research exploring its potential in emerging fields such as biotechnology and nanotechnology. Its unique combination of structural features positions it as a valuable building block for innovative chemical solutions.

Conclusion

In conclusion,

4-1-(difluorophenyl)ethylPiperidine stands out as a versatile compound with diverse applications across multiple disciplines.